Cas no 1884306-02-8 (1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis-)

• Product Name: 1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis-
• CAS No: 1884306-02-8
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 5192146
• Update Time: 2025-06-26

1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis-
• cis-N1-(2,2-Difluoroethyl)-1,4-cyclohexanediamine

• Inchi： 1S/C8H16F2N2/c9-8(10)5-12-7-3-1-6(11)2-4-7/h6-8,12H,1-5,11H2/t6-,7+
• InChI Key： XKBHGDCLVYEHMN-KNVOCYPGSA-N
• SMILES： [C@@H]1(NCC(F)F)CC[C@H](N)CC1

Additional information on 1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis-

1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis-

1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis- is a compound with the CAS number 1884306-02-8. This compound belongs to the class of cyclohexane derivatives and is characterized by its unique structure and properties. The molecule consists of a cyclohexane ring with two amine groups at the 1 and 4 positions. One of the amine groups is substituted with a 2,2-difluoroethyl group in the cis configuration. This substitution pattern imparts specific chemical and physical properties to the compound.

The cis configuration refers to the spatial arrangement of the substituents on the cyclohexane ring. In this case, both the amine groups are on the same side of the ring, which can influence the compound's reactivity and solubility. The presence of fluorine atoms in the 2,2-difluoroethyl group introduces electron-withdrawing effects, which can enhance certain chemical reactions involving this compound.

Recent studies have highlighted the potential applications of 1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis- in various fields. For instance, researchers have explored its use as a precursor in polymer synthesis due to its ability to form stable amide bonds. The compound's unique structure makes it suitable for applications in materials science, particularly in the development of high-performance polymers and composites.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug delivery systems. The fluorinated substituent enhances the compound's lipophilicity, which can improve drug solubility and bioavailability. Recent research has focused on its ability to act as a carrier for hydrophobic drugs, demonstrating promising results in preclinical studies.

The synthesis of 1,4-Cyclohexanediamine, N1-(2,2-difluoroethyl)-, cis- involves a multi-step process that typically begins with cyclohexane diamine precursors. The substitution reaction introduces the 2,2-difluoroethyl group in a controlled manner to achieve the desired stereochemistry. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and confirm structural integrity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, 1884306-02-8 undergoes hydrolysis to produce less harmful byproducts. These findings are significant for industries aiming to minimize their environmental footprint while utilizing this compound.

In terms of safety considerations, handling 1884306-02-8 requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and handling procedures. Occupational exposure limits (OELs) have been established based on toxicological data to ensure worker safety.

Looking ahead, ongoing research aims to optimize the synthesis of 1884306-02-8 by exploring greener chemical processes. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being investigated to reduce energy consumption and minimize waste generation. These advancements align with global efforts toward sustainable chemistry practices.

In conclusion, 1884306-02-8, or 1,4-Cyclohexanediamine,N1-(2 , difluoroethyl)- , cis-, is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from materials science to pharmaceuticals.